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  4. N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide
N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide
Brand Name: Vulcanchem
CAS No.: 919739-99-4
VCID: VC0357789
InChI: InChI=1S/C28H27N3O4/c1-17(2)15-21-23(35-16-24(32)29-12-6-14-34-3)10-9-22-25(21)20-11-13-30-26-18-7-4-5-8-19(18)28(33)31(22)27(20)26/h4-5,7-11,13H,1,6,12,14-16H2,2-3H3,(H,29,32)
SMILES: CC(=C)CC1=C(C=CC2=C1C3=C4N2C(=O)C5=CC=CC=C5C4=NC=C3)OCC(=O)NCCCOC
Molecular Formula: C28H27N3O4
Molecular Weight: 469.5g/mol

N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide

CAS No.: 919739-99-4

Main Products

VCID: VC0357789

Molecular Formula: C28H27N3O4

Molecular Weight: 469.5g/mol

N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide - 919739-99-4

CAS No. 919739-99-4
Product Name N-(3-Methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide
Molecular Formula C28H27N3O4
Molecular Weight 469.5g/mol
IUPAC Name N-(3-methoxypropyl)-2-[[6-(2-methylprop-2-enyl)-19-oxo-1,11-diazapentacyclo[10.7.1.02,7.08,20.013,18]icosa-2(7),3,5,8(20),9,11,13,15,17-nonaen-5-yl]oxy]acetamide
Standard InChI InChI=1S/C28H27N3O4/c1-17(2)15-21-23(35-16-24(32)29-12-6-14-34-3)10-9-22-25(21)20-11-13-30-26-18-7-4-5-8-19(18)28(33)31(22)27(20)26/h4-5,7-11,13H,1,6,12,14-16H2,2-3H3,(H,29,32)
Standard InChIKey COQIJTSNIWMTDU-UHFFFAOYSA-N
SMILES CC(=C)CC1=C(C=CC2=C1C3=C4N2C(=O)C5=CC=CC=C5C4=NC=C3)OCC(=O)NCCCOC
Canonical SMILES CC(=C)CC1=C(C=CC2=C1C3=C4N2C(=O)C5=CC=CC=C5C4=NC=C3)OCC(=O)NCCCOC
PubChem Compound 16408245
Last Modified Nov 11 2021
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